1-(diphenylmethyl)-4-[(4-ethoxyphenyl)carbonothioyl]piperazine

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(4-ethoxyphenyl)methanethione
• InChI: InChI=1S/C26H28N2OS/c1-2-29-24-15-13-23(14-16-24)26(30)28-19-17-27(18-20-28)25(21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-16,25H,2,17-20H2,1H3
• InChI Key: QRPCMYZEUCFURR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=S)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H28N2OS
• Molecular Weight: 416.6 g/mol

Description

1-(diphenylmethyl)-4-[(4-ethoxyphenyl)carbonothioyl]piperazine, commonly known as DPCP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DPCP belongs to the class of piperazine derivatives and possesses unique biochemical and physiological properties that make it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of DPCP is not fully understood, but it is believed to act through multiple pathways. DPCP has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in various physiological processes.
Biochemical and physiological effects:
DPCP has been shown to have a range of biochemical and physiological effects. It can modulate the activity of various neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation and cognitive function. DPCP can also reduce inflammation and oxidative stress, which are implicated in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

DPCP has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been extensively studied for its biochemical and physiological effects, making it a well-characterized compound. However, DPCP also has some limitations. It can be toxic at high concentrations, and its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on DPCP. One area of interest is the development of DPCP-based therapies for cancer and neurological disorders. Another area of research is the elucidation of DPCP's mechanism of action, which could lead to the development of novel therapeutic targets. Additionally, the development of new synthesis methods for DPCP could improve its yield and purity, making it more accessible for research purposes.

Scientific Research Applications

DPCP has been extensively studied for its potential therapeutic applications in various medical conditions. One of the major research areas is the treatment of cancer. DPCP has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.
Another area of research is the treatment of neurological disorders. DPCP has been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.